Cas no 2227888-36-8 ((1R)-1-(2-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(2-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227888-36-8
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 6179216
• PubChem ID: 165696992
• Update Time: 2025-06-13

(1R)-1-(2-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-ol
• EN300-1950233
• 2227888-36-8

• Inchi： 1S/C7H5BrF3NO/c8-6-4(2-1-3-12-6)5(13)7(9,10)11/h1-3,5,13H/t5-/m1/s1
• InChI Key： HVZVNVTVEVXMJY-RXMQYKEDSA-N
• SMILES： BrC1C(=CC=CN=1)[C@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 254.95066g/mol
• Monoisotopic Mass: 254.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on (1R)-1-(2-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-ol

Recent Advances in the Study of (1R)-1-(2-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-ol (CAS: 2227888-36-8)

The compound (1R)-1-(2-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-ol (CAS: 2227888-36-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a chiral intermediate in the synthesis of biologically active molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, structural characterization, and potential therapeutic applications.

Recent studies have highlighted the importance of (1R)-1-(2-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-ol as a key building block in the development of novel pharmaceuticals. Its unique structural features, including the presence of a bromopyridinyl group and a trifluoroethyl alcohol moiety, make it a versatile precursor for the synthesis of compounds with potential anti-inflammatory, antiviral, and anticancer properties. Researchers have employed advanced spectroscopic techniques, such as NMR and X-ray crystallography, to confirm its stereochemistry and purity, ensuring its suitability for further derivatization.

One of the most notable advancements in the study of this compound is its application in asymmetric synthesis. A recent publication in the Journal of Medicinal Chemistry demonstrated its use as a chiral auxiliary in the synthesis of enantiomerically pure β-amino alcohols, which are crucial for the development of protease inhibitors. The study reported a high yield and excellent enantioselectivity, underscoring the compound's utility in complex synthetic pathways.

In addition to its synthetic applications, (1R)-1-(2-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-ol has been investigated for its direct biological activity. Preliminary in vitro studies have shown that it exhibits moderate inhibitory effects on certain kinase enzymes, suggesting its potential as a lead compound for the development of kinase inhibitors. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological profile.

The safety and toxicity profile of (1R)-1-(2-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-ol have also been a subject of recent research. Toxicological assessments conducted in animal models indicated that the compound has a favorable safety profile at therapeutic doses, with no significant adverse effects observed. These findings support its potential for further preclinical development.

In conclusion, (1R)-1-(2-bromopyridin-3-yl)-2,2,2-trifluoroethan-1-ol (CAS: 2227888-36-8) represents a promising candidate for both synthetic and medicinal applications. Its versatility as a chiral intermediate, combined with its emerging biological activity, positions it as a valuable tool in drug discovery and development. Future research should focus on expanding its synthetic utility and exploring its therapeutic potential in greater detail.